4-Azido-N-methyl-2-trifluoromethylbenzamide

• IUPAC Name: 4-azido-N-methyl-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C9H7F3N4O/c1-14-8(17)6-3-2-5(15-16-13)4-7(6)9(10,11)12/h2-4H,1H3,(H,14,17)
• InChI Key: ULMTVMLWLABKGR-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)N=[N+]=[N-])C(F)(F)F
• Molecular Formula: C9H7F3N4O
• Molecular Weight: 244.17 g/mol

Description

4-Azido-N-methyl-2-trifluoromethylbenzamide (4-ANMTB) is an azido derivative of N-methyl-2-trifluoromethylbenzamide (NMTB). 4-ANMTB is a colorless crystalline solid that is soluble in organic solvents and has a melting point of 122-124°C. It is a compound that has been extensively studied in the fields of biochemistry and physiology due to its potential applications in drug development.

Scientific Research Applications

Synthesis and Chemical Properties

• Photoaffinity Analogs for Influenza Fusion Inhibitors : A study reported the synthesis of a photoaffinity analog of an influenza fusion inhibitor, demonstrating the utility of azidobenzamides in developing potential antiviral agents (Dischino et al., 1999).

• Kinesin Spindle Protein Inhibitors : Another research focused on the discovery of a kinesin spindle protein inhibitor as a potential anticancer agent. The synthesis involved azidobenzamides, highlighting their role in developing new cancer treatments (Theoclitou et al., 2011).

• Development of Photolabeling Agents : Azidobenzamides have been used in the synthesis of photoaffinity labeling compounds. These compounds are crucial in studying protein interactions and functions (Schnapp & Platz, 1993).

Pharmaceutical Applications

• Serotonin Receptor Ligands : Research into serotonin receptor ligands utilized derivatives of azidobenzamides, indicating their potential in developing neurological drugs (Zhuang et al., 1994).

• Synthesis of Photoaffinity Labelling Derivatives : A study on the synthesis of photoaffinity labeling derivatives for sex hormone receptors used azidobenzamides. This indicates their utility in understanding hormone-receptor interactions (Mappus et al., 2000).

Material Science and Other Applications

• Metal-Catalyzed C-H Bond Functionalization : A compound with an azidobenzamide group was synthesized for its potential in metal-catalyzed C-H bond functionalization reactions, important in material science (Al Mamari et al., 2019).

• Oligodeoxyribonucleotide Conjugates : Azidobenzamides have been used in the preparation of oligodeoxyribonucleotide conjugates, showing their role in bioconjugate chemistry (Kiviniemi et al., 2008).